![molecular formula C14H14N2O4S B239820 4-methyl-N-(5-methyl-2-nitrophenyl)benzenesulfonamide](/img/structure/B239820.png)
4-methyl-N-(5-methyl-2-nitrophenyl)benzenesulfonamide
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Overview
Description
4-methyl-N-(5-methyl-2-nitrophenyl)benzenesulfonamide, also known as MNPS, is a chemical compound that has been widely used in scientific research. This compound is a sulfonamide derivative and has been found to have various biochemical and physiological effects.
Mechanism of Action
4-methyl-N-(5-methyl-2-nitrophenyl)benzenesulfonamide acts as an inhibitor of carbonic anhydrase by binding to the active site of the enzyme. This prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate, which is essential for various physiological processes. By inhibiting carbonic anhydrase, this compound disrupts the acid-base balance of the cell, leading to various physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by targeting carbonic anhydrase IX. This compound has also been found to affect the acid-base balance of the cell, leading to changes in respiration and ion transport. Additionally, this compound has been shown to have anti-inflammatory effects and has been used to study the role of carbonic anhydrase in inflammation.
Advantages and Limitations for Lab Experiments
4-methyl-N-(5-methyl-2-nitrophenyl)benzenesulfonamide has several advantages as a tool for scientific research. It is a highly specific inhibitor of carbonic anhydrase IX and has been found to be effective in inhibiting the growth of cancer cells. Additionally, this compound has been found to have anti-inflammatory effects, making it useful for studying the role of inflammation in various biological processes. However, this compound has some limitations as well. It is a sulfonamide derivative, which may limit its use in certain experiments. Additionally, this compound has not been extensively studied in vivo, which may limit its potential applications.
Future Directions
For 4-methyl-N-(5-methyl-2-nitrophenyl)benzenesulfonamide include the development of analogs and the exploration of its potential applications in other biological processes.
Synthesis Methods
The synthesis of 4-methyl-N-(5-methyl-2-nitrophenyl)benzenesulfonamide involves the reaction between 5-methyl-2-nitroaniline and 4-methylbenzenesulfonyl chloride. The reaction takes place in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
4-methyl-N-(5-methyl-2-nitrophenyl)benzenesulfonamide has been widely used in scientific research as a tool to study various biological processes. It has been found to be an effective inhibitor of carbonic anhydrase IX, which is a protein that is overexpressed in various types of cancer. This compound has also been used to study the role of carbonic anhydrase in various physiological processes such as acid-base balance, respiration, and ion transport.
properties
Molecular Formula |
C14H14N2O4S |
---|---|
Molecular Weight |
306.34 g/mol |
IUPAC Name |
4-methyl-N-(5-methyl-2-nitrophenyl)benzenesulfonamide |
InChI |
InChI=1S/C14H14N2O4S/c1-10-3-6-12(7-4-10)21(19,20)15-13-9-11(2)5-8-14(13)16(17)18/h3-9,15H,1-2H3 |
InChI Key |
UXGMMQXTYNJRBG-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)C)[N+](=O)[O-] |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)C)[N+](=O)[O-] |
Origin of Product |
United States |
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